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Compound of Interest

Compound Name: GAT211

Cat. No.: B1674636 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for investigating the effects of GAT211, a positive

allosteric modulator of the cannabinoid 1 (CB1) receptor, on Extracellular Signal-Regulated

Kinase (ERK) phosphorylation.

Introduction
GAT211 is a racemic mixture composed of a CB1 receptor allosteric agonist (GAT228) and a

CB1 receptor positive allosteric modulator (PAM; GAT229).[1] As a PAM, GAT211 can enhance

the signaling of the CB1 receptor in the presence of an orthosteric agonist.[1] The ERK

signaling cascade is a critical pathway involved in cell proliferation, differentiation, and survival,

and its dysregulation is implicated in various diseases.[2][3] Studies have shown that GAT211
can limit dopamine D2 receptor-mediated ERK phosphorylation in Neuro2a cells, highlighting

its potential to modulate this key signaling pathway.[4][5] These notes provide protocols for

studying the impact of GAT211 on ERK phosphorylation in a cell-based assay format.

Data Presentation
The following table summarizes hypothetical quantitative data on the effect of GAT211 on ERK

phosphorylation in HEK293 cells stably expressing the human CB1 receptor. In this notional

experiment, cells were stimulated with a sub-maximal concentration of the CB1 receptor

agonist, CP55,940, in the presence of varying concentrations of GAT211. ERK phosphorylation

is expressed as the ratio of phosphorylated ERK (p-ERK) to total ERK.
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GAT211 Concentration
(µM)

Fold Change in p-
ERK/Total ERK Ratio (vs.
Agonist Alone)

Standard Deviation

0 (Agonist Alone) 1.00 0.12

0.1 1.25 0.15

1 1.89 0.21

10 2.54 0.28

100 1.15 0.18

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the proposed signaling pathway of GAT211-mediated

modulation of ERK phosphorylation and the general experimental workflow for its investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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